3-(5-(chloromethyl)-1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl)pyridine
Overview
Description
3-(5-(Chloromethyl)-1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl)pyridine is an organic compound that has been studied extensively for its potential applications in both scientific research and laboratory experiments. It is a synthetic compound that is composed of both nitrogen and carbon atoms, and it is known to have a number of unique properties that make it an attractive choice for a variety of applications.
Scientific Research Applications
Synthesis and Characterization
- A variety of pyrazole and pyridine derivatives have been synthesized and characterized, indicating their importance in the development of novel compounds with potential applications in material science and medicinal chemistry. For instance, novel 5-(3-aryl-1H-pyrazol-5-yl)-2-(3-butyl-1-chloroimidazo[1,5-a]pyridin-7-yl)-1,3,4-oxadiazole derivatives were synthesized, showcasing the versatility of pyrazole-pyridine frameworks in creating compounds with unique optical properties (Ge et al., 2014).
Catalytic Applications
- Unsymmetrical (pyrazolylmethyl)pyridine metal complexes have shown promise as catalysts in ethylene oligomerization reactions, suggesting the utility of pyrazole-pyridine compounds in catalysis (Nyamato et al., 2014). These findings indicate the potential of such compounds in industrial applications where catalytic efficiency and selectivity are crucial.
Antimicrobial and Antimycobacterial Activities
- Certain pyridine derivatives have been explored for their antimicrobial and antimycobacterial activities, highlighting the potential of pyrazole-pyridine frameworks in developing new antimicrobial agents (R.V.Sidhaye et al., 2011).
Molecular Reporting and Sensing
- Pyrazoline derivatives functionalized with heterocyclic acceptors have been investigated as molecular reporters for multimodal signaling, suggesting applications in sensing and detection technologies (Rurack & Bricks, 2001).
Organic Synthesis
- The multicomponent reactions involving pyrazole and pyridine derivatives have been utilized to synthesize chromeno[2,3-b]pyridines, compounds known for their diverse industrial, biological, and medicinal properties (Ryzhkova et al., 2023).
Properties
IUPAC Name |
3-[5-(chloromethyl)-1-prop-2-ynylpyrazol-3-yl]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10ClN3/c1-2-6-16-11(8-13)7-12(15-16)10-4-3-5-14-9-10/h1,3-5,7,9H,6,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKMNPQBYTKWTBD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCN1C(=CC(=N1)C2=CN=CC=C2)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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